Cas no 20196-21-8 (Thiomorpholin-3-one)

• Product Name: Thiomorpholin-3-one
• CAS No: 20196-21-8
• MF: C₄H₇NOS
• MW: 117.169479608536
• MDL: MFCD00152870
• CID: 271635
• Update Time: 2026-05-14

Thiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• Thiomorpholin-3-one
• 3-Thiomorpholinone
• 1,4-Tetrahydrothiazine-3-one
• 3-oxo thiomorpholine
• 3-oxo-thiomorpholine
• 5,6-dihydro-4H(2H)-{1,4}thiazin-3-one
• AG-E-47828
• BRN 0107799
• EINECS 243-581-8
• Thiomorpholin-3-on
• thiomorpholine-3-one
• Thiomorpholinone
• 3-Oxothiomorpholine
• C4H7NOS
• SK56OUS8CH
• 1,4-thiazaperhydroin-3-one
• NSC27540
• 1,4-Thiazinan-3-one
• HBDDRESWUAFAHY-UHFFFAOYSA-N
• SBB038173
• STK547436
• KS-0

• MDL： MFCD00152870
• Inchi： 1S/C4H7NOS/c6-4-3-7-2-1-5-4/h1-3H2,(H,5,6)
• InChI Key： HBDDRESWUAFAHY-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C(N([H])C([H])([H])C1([H])[H])=O
• BRN： 0107799

Computed Properties

• Exact Mass: 117.02491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0

Experimental Properties

• Melting Point: 92-95°C
• Boiling Point: 349.3°C at 760 mmHg
• PSA: 29.1
• LogP: 0.17820

Thiomorpholin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Store at room temperature